Cas no 1361760-49-7 (2,6-Bis(3,5-dichlorophenyl)nicotinonitrile)

• Product Name: 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile
• CAS No: 1361760-49-7
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4912001
• Update Time: 2025-11-07

2,6-Bis(3,5-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-13-3-11(4-14(20)7-13)17-2-1-10(9-23)18(24-17)12-5-15(21)8-16(22)6-12/h1-8H
• InChI Key： LMJVIYCJNMOHHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(C#N)=CC=C(C2C=C(C=C(C=2)Cl)Cl)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile

Exploring 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile (CAS No. 1361760-49-7): Properties, Applications, and Research Insights

2,6-Bis(3,5-dichlorophenyl)nicotinonitrile (CAS No. 1361760-49-7) is a specialized organic compound garnering attention in pharmaceutical and materials science research. This nicotinonitrile derivative features a unique structure with two 3,5-dichlorophenyl groups attached to a central pyridine ring, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₉H₁₀Cl₄N₂, highlights its halogen-rich composition, which contributes to its reactivity and potential applications in drug discovery.

Recent studies emphasize the role of 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile in developing kinase inhibitors, a hot topic in oncology research. Researchers are exploring its scaffold for designing compounds targeting cancer signaling pathways, aligning with the growing demand for precision medicine. The compound’s chlorinated aromatic rings enhance binding affinity to hydrophobic protein pockets, a feature leveraged in structure-activity relationship (SAR) studies. This aligns with frequent search queries like "halogenated compounds in drug design" and "pyridine derivatives for medicinal chemistry."

Beyond pharmaceuticals, CAS 1361760-49-7 is investigated for its potential in organic electronics. Its conjugated system and electron-withdrawing nitrile group make it a candidate for OLED materials or photovoltaic applications, addressing the surge in interest around sustainable energy solutions. Users searching for "high-performance organic semiconductors" or "nitrile-based functional materials" will find this compound’s profile relevant.

Synthetic routes to 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile often involve Pd-catalyzed cross-coupling or multicomponent reactions, reflecting trends in green chemistry. Optimizing these methods to reduce waste resonates with the popularity of searches like "eco-friendly synthesis of heterocycles." Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical factor for reproducibility—a recurring concern in academic and industrial forums.

In summary, 2,6-Bis(3,5-dichlorophenyl)nicotinonitrile exemplifies the intersection of medicinal chemistry and advanced materials. Its versatility and alignment with trending research areas position it as a compound of sustained interest, answering queries from "halogenated drug intermediates" to "nitrile applications in tech." Ongoing studies may further unlock its potential, making it a watchlist molecule for innovators.